4-Amino-2-fluoro-5-nitrobenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Amino-2-fluoro-5-nitrobenzamide is a substituted benzamide derivative featuring a benzene ring with four distinct functional groups: an amino (-NH₂) at position 4, a fluorine (-F) at position 2, a nitro (-NO₂) at position 5, and a carboxamide (-CONH₂) at position 1. This compound’s unique substitution pattern confers specific electronic and steric properties, making it relevant in pharmaceutical and materials science research. Its molecular formula is C₇H₅FN₃O₃, with a molecular weight of 199.13 g/mol.
Properties
IUPAC Name |
4-amino-2-fluoro-5-nitrobenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3O3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H,9H2,(H2,10,12) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYEANRWZSLQVNG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])N)F)C(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3O3 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.14 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations and Functional Group Effects
The table below summarizes key structural analogues and their distinguishing features:
Key Observations:
Substituent Positions: The nitro group at position 5 in the target compound enhances electron-withdrawing effects, increasing ring deactivation compared to analogues like 4-amino-2-fluoro-N-methylbenzamide .
Functional Group Impact: Benzamide (-CONH₂): The primary amide in the target compound allows hydrogen bonding, unlike the N-methyl variant (AB3027), which exhibits reduced polarity . Carboxylic acid (-COOH) in 5-amino-2-fluorobenzoic acid enables salt formation but limits blood-brain barrier penetration compared to benzamides.
Synthetic Considerations: Nitro groups are typically introduced via nitration or displacement reactions (e.g., uses chlorobenzene reflux for nitro-phenoxy intermediates) . Reduction of nitro to amino groups, as in , requires controlled conditions (SnCl₂, ethanol) to avoid over-reduction . Fluorine incorporation often involves electrophilic fluorination or halogen exchange, which demands precise regioselectivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
